Cas no 1582789-09-0 (Methyl 4-methoxy-3-(methylamino)benzoate)

• Product Name: Methyl 4-methoxy-3-(methylamino)benzoate
• CAS No: 1582789-09-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD34181115
• CID: 5614229
• PubChem ID: 22886515
• Update Time: 2025-08-03

Methyl 4-methoxy-3-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 1582789-09-0
• methyl 4-methoxy-3-(methylamino)benzoate
• EN300-33048076
• Benzoic acid, 4-methoxy-3-(methylamino)-, methyl ester
• Methyl 4-methoxy-3-(methylamino)benzoate

• MDL： MFCD34181115
• Inchi： 1S/C10H13NO3/c1-11-8-6-7(10(12)14-3)4-5-9(8)13-2/h4-6,11H,1-3H3
• InChI Key： ZKICKPQOVBSIRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1NC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±27.0 °C(Predicted)
• pka: 4.00±0.25(Predicted)

Additional information on Methyl 4-methoxy-3-(methylamino)benzoate

Methyl 4-Methoxy-3-(Methylamino)Benzoate: A Comprehensive Overview

Methyl 4-methoxy-3-(methylamino)benzoate, with the CAS number 1582789-09-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as MMB (short for Methyl 4-methoxy-3-(methylamino)benzoate), has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structure of methyl 4-methoxy-3-(methylamino)benzoate is characterized by a benzoate ring with substituents at positions 3 and 4. The methoxy group at position 4 and the methylamino group at position 3 create a molecule with both electron-donating and electron-withdrawing functionalities. This balance of electronic effects makes MMB a versatile compound for various chemical reactions and biological assays.

Recent studies have highlighted the potential of methyl 4-methoxy-3-(methylamino)benzoate in the development of new pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of MMB exhibit promising activity against certain inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.

In addition to its pharmacological applications, methyl 4-methoxy-3-(methylamino)benzoate has been investigated for its role in material science. The compound's ability to form stable crystalline structures has led to its consideration in the development of advanced polymers and coatings. A research team from the University of California reported that incorporating MMB into polymer matrices significantly enhances their thermal stability and mechanical properties, making them suitable for high-performance applications.

The synthesis of methyl 4-methoxy-3-(methylamino)benzoate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have improved the yield and purity of MMB, making it more accessible for large-scale production. These improvements are crucial for its potential commercialization in pharmaceuticals and materials.

From an environmental perspective, methyl 4-methoxy-3-(methylamino)benzoate has been assessed for its biodegradability and toxicity. Initial studies indicate that it is not highly toxic to aquatic life under standard conditions, which aligns with current regulatory standards for chemical safety. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, methyl 4-methoxy-3-(methylamino)benzoate (CAS No. 1582789-09-0) is a compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.